![molecular formula C14H11BrN4O2 B4852890 2-[(1-bromo-2-naphthyl)oxy]-N-4H-1,2,4-triazol-3-ylacetamide](/img/structure/B4852890.png)
2-[(1-bromo-2-naphthyl)oxy]-N-4H-1,2,4-triazol-3-ylacetamide
Overview
Description
2-[(1-bromo-2-naphthyl)oxy]-N-4H-1,2,4-triazol-3-ylacetamide, commonly known as BNTA, is a chemical compound used in scientific research. It is a member of the triazole family of compounds and has been found to have a range of biochemical and physiological effects. In
Mechanism of Action
BNTA works by binding to the active site of the kinase enzyme and inhibiting its activity. This leads to a disruption in the signaling pathway and can have downstream effects on cellular processes.
Biochemical and Physiological Effects:
BNTA has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis. BNTA has also been found to have anti-inflammatory properties and can reduce the production of cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BNTA in lab experiments is its specificity towards kinases. It has a high affinity for the active site of the enzyme and can selectively inhibit its activity. However, one limitation of using BNTA is its potential off-target effects. It is important to carefully choose the concentration of BNTA used in experiments to minimize any potential off-target effects.
Future Directions
There are several future directions for the use of BNTA in scientific research. One potential area of research is the development of BNTA analogs with improved specificity and potency towards kinases. Another area of research is the use of BNTA in combination with other drugs to enhance their efficacy. Additionally, BNTA could be used to study the role of kinases in various diseases and develop new therapies targeting these enzymes.
In conclusion, BNTA is a valuable tool in scientific research for studying the function of kinases and their downstream effects. Its specificity towards kinases and range of biochemical and physiological effects make it a promising compound for future research. However, it is important to carefully consider the concentration and potential off-target effects when using BNTA in lab experiments.
Scientific Research Applications
BNTA has been extensively used in scientific research as a tool to study the function of certain proteins and enzymes. It has been found to be particularly useful in the study of kinases, which are enzymes that play a crucial role in cellular signaling pathways. BNTA has been used to inhibit the activity of kinases and study their downstream effects.
properties
IUPAC Name |
2-(1-bromonaphthalen-2-yl)oxy-N-(1H-1,2,4-triazol-5-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrN4O2/c15-13-10-4-2-1-3-9(10)5-6-11(13)21-7-12(20)18-14-16-8-17-19-14/h1-6,8H,7H2,(H2,16,17,18,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXWRIMGZAXPBQV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=C2Br)OCC(=O)NC3=NC=NN3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrN4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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